Cas no 58772-83-1 (7-Nonenal,4,8-dimethyl-)

• Product Name: 7-Nonenal,4,8-dimethyl-
• CAS No: 58772-83-1
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 369254
• PubChem ID: 100845
• Update Time: 2025-04-19

7-Nonenal,4,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7-Nonenal,4,8-dimethyl-
• 4,8-Dimethyl-7-nonenal
• 4,8-dimethylnon-7-enal
• 7-Nonenal, 4,8-dimethyl-
• EINECS 261-436-7
• DTXSID20886287
• SCHEMBL11866536
• DTXSID60275954
• 122091-00-3
• NS00052912
• 58772-83-1

• Inchi： 1S/C11H20O/c1-10(2)6-4-7-11(3)8-5-9-12/h6,9,11H,4-5,7-8H2,1-3H3
• InChI Key： JYZBGRBGMXAFMK-UHFFFAOYSA-N
• SMILES： O=CCCC(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.836
• Boiling Point: 236.3°Cat760mmHg
• Flash Point: 94.9°C
• Refractive Index: 1.44
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids